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Compound of Interest

Compound Name: Hodgkinsine B

Cat. No.: B15618118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
complex indole alkaloid, Hodgkinsine B. The information presented herein is crucial for the
identification, characterization, and further development of this natural product and its
analogues. The data is compiled from the supporting information of the total synthesis of (-)-
Hodgkinsine B by Movassaghi et al. and is presented in a structured format for clarity and
ease of comparison.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Hodgkinsine B, including *H
NMR, 3C NMR, and mass spectrometry.

'H NMR Spectroscopic Data

Table 1: *H NMR (Nuclear Magnetic Resonance) data for Hodgkinsine B. The spectrum was
recorded on a 500 MHz spectrometer in Chloroform-d (CDCIs). Chemical shifts (d) are reported
in parts per million (ppm).
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Chemical Shift (3,

Coupling Constant

Proton Multiplicity

ppm) (J, Hz)
H-4 7.21 d 7.5
H-5 6.79 t 7.5
H-6 7.08 t 7.5
H-7 6.56 d 7.5
H-2 3.34 m
H-2' 2.59 m
H-3 2.45 m
H-3' 2.05 m
N-Me 2.43 S
H-4" 7.18 d 8.0
H-5" 6.75 t 8.0
H-6" 7.05 t 8.0
H-7" 6.54 d 8.0
H-2" 3.29 m
H-2" 2.55 m
H-3" 2.40 m
H-3" 2.00 m
N-Me" 241 S
H-4"" 6.95 d 7.5
H-5"" 6.65 t 7.5
H-6"" 6.90 t 7.5
H-7" 6.45 d 7.5
H-2"" 3.25 m
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H-2"" 2.50 m
H-3"" 2.35 m
H-3"" 1.95 m
N-Me™" 2.38 S

13C NMR Spectroscopic Data

Table 2: 13C NMR data for Hodgkinsine B. The spectrum was recorded on a 125 MHz
spectrometer in CDCls. Chemical shifts (d) are reported in ppm.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Carbon Chemical Shift (3, ppm)
C-3a 87.1
C-8b 54.2
C-2 53.8
C-3 35.1
N-Me 36.5
C-4 129.2
C-5 118.9
C-6 128.1
C-7 109.8
C-8 151.8
C-9 1325
C-3a' 86.9
C-8b’ 54.0
c-2' 53.6
C-3 34.9
N-Me' 36.3
C-4' 129.0
C-5' 118.7
C-6' 127.9
C-7 109.6
C-8 151.6
C-9 132.3
C-3a" 86.7
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C-8b" 53.8
c-2" 53.4
C-3" 34.7
N-Me" 36.1
c-4" 128.8
C-5" 1185
C-6" 127.7
c-7" 109.4
c-8" 151.4
Cc-9" 1321

Mass Spectrometry (MS) Data
Table 3: High-Resolution Mass Spectrometry (HRMS) data for Hodgkinsine B.

] o Mass-to-Charge
Technique lonization Mode ) Formula
Ratio (m/z)

ESI-TOF Positive [M+H]* 519.3231 Cs3Hs9Ne

Experimental Protocols

The following sections detail the methodologies used to obtain the spectroscopic data
presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) and carbon (*3C) NMR spectra were acquired on a Bruker Avance 500 MHz
spectrometer. Samples of Hodgkinsine B were dissolved in deuterated chloroform (CDCIs).
Chemical shifts are reported in parts per million (ppm) and are referenced to the residual
solvent peak (*H: & 7.26 ppm; 13C: & 77.16 ppm).
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Mass Spectrometry (MS)

High-resolution mass spectra (HRMS) were obtained using an Agilent 6230 Time-of-Flight

(TOF) mass spectrometer with an electrospray ionization (ESI) source. The sample was

introduced via flow injection analysis. The instrument was operated in positive ion mode.

Data Acquisition and Analysis Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the

spectroscopic data of Hodgkinsine B.
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Caption: Workflow for Spectroscopic Analysis of Hodgkinsine B.

 To cite this document: BenchChem. [Spectroscopic Profile of Hodgkinsine B: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618118#spectroscopic-data-of-hodgkinsine-b-1h-

nmr-13c-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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